Cas no 130165-76-3 ((R)-3-(Methoxycarbonyl)-5-methylhexanoic acid)
130165-76-3 structure
Product Name:(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid
CAS No:130165-76-3
MF:C9H16O4
MW:188.220943450928
CID:147171
PubChem ID:5702633
Update Time:2025-04-19
(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-(Methoxycarbonyl)-5-methylhexanoic acid
- (R)-2-ISOBUTYLSUCCINIC ACID-1-METHYL ESTER
- Butanedioic acid,2-(2-methylpropyl)-, 1-methyl ester, (2R)-
- (R)-3-METHOXYCARBONYL-5-METHYLHEXANOIC ACID
- (R)-2-Isobutylsuccinic acid-1-Methyl ester, (98% ee)
- (R)-2-ISOBUTYLSUCCINIC ACID-1-METHYL ESTER, 95%, (98% EE)
- (R)-(+)-2-Isobutylsuccinic acid 1-methyl ester, 98+%, ee 98+%
- (R)-(+)-2-Isobutylsuccinic acid 1-methyl ester
- SCHEMBL1177029
- (R)-2-isobutyl succinic acid 1-methyl ester
- MFCD01091032
- (S)-3-Methoxycarbonyl-5-methylhexanoic acid
- (3R)-3-methoxycarbonyl-5-methylhexanoic acid
- (3R)-3-(METHOXYCARBONYL)-5-METHYLHEXANOIC ACID
- AJNNFMRCMKGYHA-SSDOTTSWSA-N
- 130165-76-3
-
- Inchi: 1S/C9H16O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h6-7H,4-5H2,1-3H3,(H,10,11)/t7-/m1/s1
- InChI Key: AJNNFMRCMKGYHA-SSDOTTSWSA-N
- SMILES: O(C)C([C@@H](CC(=O)O)CC(C)C)=O
Computed Properties
- Exact Mass: 188.10500
- Monoisotopic Mass: 187.097034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- XLogP3: 1.3
Experimental Properties
- Density: 1.0725 (rough estimate)
- Boiling Point: 243.23°C (rough estimate)
- Flash Point: 108°C
- Refractive Index: 1.4240 (estimate)
- PSA: 63.60000
- LogP: 1.29640
(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Security Information
- Safety Instruction: S24/25
- Storage Condition:Cold storage (+4 ° C)
- Safety Term:S24/25
(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
130165-76-3 ((R)-3-(Methoxycarbonyl)-5-methylhexanoic acid) Related Products
- 39255-32-8(Ethyl 2-methylpentanoate)
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 2177-77-7(Methyl 2-methylvalerate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 110238-91-0(methyl oxane-4-carboxylate)
- 32980-26-0(4-Methoxy-3,3-dimethyl-4-oxobutanoic acid)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk